4-Fluorobenzo[b]thiophene-2-carboxylic acid

• IUPAC Name: 4-fluoro-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C9H5FO2S/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key: ZKADPMNICCXSRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=C(SC2=C1)C(=O)O)F
• Molecular Formula: C9H5FO2S
• DSSTOX Substance ID: DTXSID10353291
• Molecular Weight: 196.20 g/mol
• CAS No.: 310466-37-6

Description

4-Fluorobenzo[b]thiophene-2-carboxylic acid is a fluorinated derivative of benzothiophene, a heterocyclic compound containing a sulfur atom.

Scientific Research Applications

4-Fluorobenzo[b]thiophene-2-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated heterocycles and polymers.

Biology: Investigated for its potential as an inhibitor of enzymes such as branched-chain alpha-ketoacid dehydrogenase kinase, which plays a role in metabolic disorders.

Medicine: Explored for its potential therapeutic applications, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of organic semiconductors, light-emitting diodes, and other advanced materials.

Mechanism of Action

Suprofen, which is produced from thiophene-2-carboxylic acid, is the active ingredient in some eye drops. Upon treatment with LDA, thiophene-2-carboxylic acid undergoes double deprotonation to give the 5-lithio derivative, a precursor to many 5-substituted derivatives.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current review envisioned to highlight some recent and particularly remarkable examples of the synthesis of thiophene derivatives by heterocyclization of various substrates.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Fluorobenzo[b]thiophene-2-carboxylic acid typically involves the functionalization of the thiophene ring. One common method is the direct fluorination of thiophene derivatives using electrophilic fluorinating agents such as sulfur tetrafluoride (SF4) or perchloryl fluoride (FClO3) in the presence of a base like sodium ethoxide . Another approach involves the lithiation of thiophene derivatives followed by treatment with N-fluorodibenzenesulfonimide .

Industrial Production Methods: Industrial production of this compound may involve large-scale electrophilic fluorination processes, ensuring high yield and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography are common in industrial settings to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions: 4-Fluorobenzo[b]thiophene-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde using reducing agents such as lithium aluminum hydride.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzothiophene ring.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens (e.g., bromine, chlorine), nitrating agents (e.g., nitric acid), sulfonating agents (e.g., sulfuric acid).

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols, aldehydes.

Substitution: Halogenated, nitrated, or sulfonated derivatives.

Comparison with Similar Compounds

• 3-Chloro-6-fluorobenzo[b]thiophene-2-carboxylic acid
• 4-Bromo-5-fluorobenzo[b]thiophene-2-carboxylic acid
• Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate

Comparison: 4-Fluorobenzo[b]thiophene-2-carboxylic acid is unique due to its specific fluorine substitution, which imparts distinct electronic and steric properties compared to its analogs. This uniqueness can influence its reactivity, biological activity, and suitability for various applications. For instance, the presence of a fluorine atom can enhance the compound’s stability and lipophilicity, making it more effective in certain medicinal and industrial applications .